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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals experiencing issues
with Apiezon L grease outgassing in their vacuum systems.

Troubleshooting Guide: Apiezon L Grease
Outgassing

If you suspect Apiezon L grease is outgassing and compromising the vacuum level in your
system, follow these steps to diagnose and resolve the issue.

1. Verify Operating Temperature:

e Question: Is the temperature of the greased joint or component exceeding the recommended
range for Apiezon L?

o Action: Apiezon L is designed for use at ambient temperatures, typically between 10°C to
30°C (50°F to 86°F).[1][2][3] Operation above this range, even moderately, can lead to
significant outgassing.[4] If the temperature is too high, the grease may soften and melt,
increasing its vapor pressure.[5]

» Solution: If the temperature is elevated, consider replacing Apiezon L with a higher-
temperature rated grease such as Apiezon H.[1][2][6]

N

. Inspect for Contamination:
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e Question: Has the Apiezon L grease been contaminated with solvents or other substances?

o Action: Apiezon L is soluble in hydrocarbon solvents.[7] Contamination can alter its vapor
pressure and lead to outgassing.

e Solution: If contamination is suspected, the grease should be removed and the components
cleaned. Apiezon greases can be cleaned using hydrocarbon solvents like toluene or xylene.

[8]
3. Evaluate Application Technique:
e Question: Was an excessive amount of grease applied?

e Action: Applying too much grease increases the surface area exposed to the vacuum, which
can lead to higher overall outgassing.

e Solution: Use a minimal amount of grease to create a thin, uniform layer that is just sufficient
to create a seal.

4. Check for System Leaks:

e Question: Is it possible the observed pressure increase is due to a leak rather than
outgassing?

o Action: Perform a leak check on your vacuum system to rule out any physical leaks.

o Solution: If a leak is detected, it must be repaired. If no leaks are found, the issue is more
likely related to outgassing from a material within the system, such as the grease.

Frequently Asked Questions (FAQs)
What is the expected vapor pressure of Apiezon L grease?

Apiezon L grease has a very low vapor pressure, typically cited as 7 x 10~ Torr at 20°C.[1][2]
[BI[5][71[9][10][11] Some sources may also state it as 2 x 10~ Torr at 20°C.[4][12][13]

What is the recommended operating temperature for Apiezon L grease?
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The recommended working temperature range for Apiezon L is 10°C to 30°C (50°F to 86°F).[1]
[2][3][5][9][11] It is not recommended for use at temperatures exceeding 30°C.[4][12]

What are the signs of Apiezon L grease outgassing?

The primary sign of outgassing is a higher-than-expected base pressure in your vacuum
system that cannot be attributed to leaks. You may also observe a gradual increase in pressure
over time after the initial pump-down. In severe cases, you might detect hydrocarbon
contamination on surfaces within your system.

Are there alternatives to Apiezon L for higher temperature applications?

Yes, for applications requiring operation at higher temperatures, several alternatives are
available. Apiezon offers other grease formulations such as Apiezon H, which can be used from
-10°C to 240°C.[6] Other manufacturers also produce high-temperature vacuum greases.

How can | clean and remove Apiezon L grease?

Apiezon L grease can be wiped off with a clean, lint-free cloth.[8] Any remaining residue can be
removed by washing with hydrocarbon solvents such as toluene or xylene.[8] It is not soluble in
alcohols or ketones.[8]

Data Presentation: Comparison of Apiezon Greases

For easy comparison, the following table summarizes the key properties of Apiezon L and
some of its alternatives from the Apiezon family.
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Property

Apiezon L

Apiezon M

Apiezon H

Apiezon N

Apiezon T

Vapor
Pressure at
20°C (Torr)

7 x 10-11[1][2]
[B1BI71°][10]
[11]

1.7 x 10-9[11]

1.7 x 10-9[11]

6 x 10-1°[11]

4.6 x 10-9[11]

Working
10 to 30[1][2] -269 to 30[6]
Temperature 10 to 30[11] -10 to 240[6] up to 120[13]
. [B15191[11] [11]
Range (°C)
Melting Point Does not
47[5][11] 44[11] 43[11] 125[11]
(°C) melt[11]
Ultra-high ) )
High- ) Medium
vacuum at General Cryogenic
_ , _ temperature o temperature
Primary Use ambient purpose high o applications[6
applications[6 and
temperatures[ vacuum[11] 1[11]
e stopcocks[13]

Experimental Protocols

Protocol for Measuring Outgassing Rate of a Vacuum Grease

This protocol outlines a general method for determining the outgassing rate of a vacuum

grease using a residual gas analyzer (RGA) in a high-vacuum system.

1. Materials:

e High-vacuum chamber with a pumping system capable of reaching at least 10~8 Torr.
o Residual Gas Analyzer (RGA).
o Sample holder (e.g., a small stainless steel plate).
e The vacuum grease to be tested.
o Control sample (a clean, empty sample holder).

e Solvents for cleaning (e.g., isopropanol, acetone).

2. Procedure:

o System Preparation:

e Thoroughly clean the vacuum chamber and the sample holder to remove any contaminants.
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Bake out the vacuum system to achieve a low base pressure.

Background Measurement:

With the clean, empty sample holder in the chamber, pump the system down to its base
pressure.

Record a baseline RGA scan to identify the residual gases and their partial pressures.
Sample Preparation:

Apply a known, small amount of the vacuum grease to the sample holder, spreading it thinly
and evenly.

Outgassing Measurement:

Introduce the sample holder with the grease into the vacuum chamber.

Pump the system down to a stable pressure.

Record RGA scans at regular intervals to monitor the evolution of gases from the grease.
Pay close attention to the partial pressures of hydrocarbons.

Data Analysis:

Compare the RGA scans with the grease sample to the baseline scans.

Identify the gas species being outgassed from the grease and quantify their partial
pressures.

The outgassing rate can be calculated based on the pressure rise over time and the known
volume of the chamber.

Visualizations
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Caption: Troubleshooting workflow for Apiezon L grease outgassing.
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Apiezon Grease Properties

Apiezon L

Vapor Pressure: Very Low (7x10-1t Torr) Temperature: Ambient (10-30°C) Use: Ultra-High Vacuum

Apiezon H
Vapor Pressure: Low (1.7x10~° Torr) Temperature: High (-10 to 240°C) Use: High Temperature

Apiezon N

Vapor Pressure: Low (6x10-2° Torr) Temperature: Cryogenic (-269 to 30°C) Use: Cryogenics

Apiezon T

Vapor Pressure: Medium (4.6x10~° Torr) | Temperature: Medium (up to 120°C) | Use: Stopcocks

Click to download full resolution via product page

Caption: Comparison of key properties for different Apiezon greases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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